N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-nitrophenyl)oxalamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-N'-(2-nitrophenyl)oxamide
• InChI: InChI=1S/C15H11N3O6/c19-14(16-9-5-6-12-13(7-9)24-8-23-12)15(20)17-10-3-1-2-4-11(10)18(21)22/h1-7H,8H2,(H,16,19)(H,17,20)
• InChI Key: SQEBFHKJUXUXIP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C15H11N3O6
• Molecular Weight: 329.26 g/mol

Description

Benzo[d][1,3]dioxol-5-yl is a structural motif found in a variety of compounds that possess significant pharmaceutical and biological applications. It’s used as a valuable starting material for the synthesis of bioactive compounds.

Synthesis Analysis

A series of 1-benzo[1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties have been synthesized via a Pd-catalyzed C-N cross-coupling. Another synthesis method involves the reaction of chalcones with phenyl hydrazine in the presence of absolute alcohol.

Chemical Reactions Analysis

The chemical reactions involving benzo[d][1,3]dioxol-5-yl compounds are diverse. For instance, a series of 1-benzo[1,3]dioxol-5-yl-indoles were synthesized via a Pd-catalyzed C-N cross-coupling. Another example involves the reaction of chalcones with phenyl hydrazine.

Scientific Research Applications

Anticancer Activity

The compound has been investigated for its potential as an anticancer agent. Researchers designed a series of 1-benzo[1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties based on literature reports of indole activity against cancer cell lines. These compounds were synthesized using a Pd-catalyzed C-N cross-coupling method. . Notably, compounds 3-N-benzo[1,2,5]oxadiazole 17 and 3-N-2-methylquinoline 20 demonstrated significant anticancer activity, with IC50 values ranging from 328 to 644 nM against CCRF-CEM and MIA PaCa-2 cells. Further mechanistic studies indicated that compound 20 induced apoptosis in CCRF-CEM cancer cells and caused cell cycle arrest at the S phase.

Flavoring Agent

Although not a primary focus of scientific research, this compound has been considered as a flavoring substance in specific categories of food. It is chemically synthesized and not naturally occurring. .

Mechanism of Action

While the specific mechanism of action for “N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-nitrophenyl)oxalamide” is not available, related compounds have shown anticancer activity. For example, one compound caused cell cycle arrest at the S phase and induced apoptosis in CCRF-CEM cancer cells.